Cas no 947255-04-1 (4-fluoro-1,3-dihydro-1-methyl-2H-Benzimidazol-2-one)

4-fluoro-1,3-dihydro-1-methyl-2H-Benzimidazol-2-one structure
947255-04-1 structure
Product Name:4-fluoro-1,3-dihydro-1-methyl-2H-Benzimidazol-2-one
CAS No:947255-04-1
MF:C8H7FN2O
MW:166.152384996414
CID:1122739
PubChem ID:57435857
Update Time:2025-04-20

4-fluoro-1,3-dihydro-1-methyl-2H-Benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-1,3-dihydro-1-methyl-2H-Benzimidazol-2-one
    • SCHEMBL1853447
    • 4-Fluoro-1-methyl-1H-benzo[d]imidazol-2(3H)-one
    • DTXSID601225229
    • 4-Fluoro-1-methyl-1,3-dihydro-2H-benzo[d]imidazol-2-one
    • 947255-04-1
    • Inchi: 1S/C8H7FN2O/c1-11-6-4-2-3-5(9)7(6)10-8(11)12/h2-4H,1H3,(H,10,12)
    • InChI Key: ZUYIBMAIQWEFDO-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1NC(N2C)=O

Computed Properties

  • Exact Mass: 166.05424101g/mol
  • Monoisotopic Mass: 166.05424101g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 32.3Ų

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